Cas no 1972-03-8 (camphorimide)

camphorimide structure
camphorimide structure
Product Name:camphorimide
CAS No:1972-03-8
MF:C10H15NO2
MW:181.231602907181
CID:1388730
PubChem ID:16077
Update Time:2025-04-20

camphorimide Chemical and Physical Properties

Names and Identifiers

    • camphorimide
    • 3-Azabicyclo(3.2.1)octane-2,4-dione, 1,8,8-trimethyl- (9CI)
    • 1,8,8-Trimethyl-3-azabicyclo(3.2.1)octane-2,4-dione
    • 1,8,8-TRIMETHYL-3-AZA-BICYCLO[3.2.1]OCTANE-2,4-DIONE
    • AKOS022060581
    • Z56876377
    • 3-Azabicyclo(3.2.1)octane-2,4-dione, 1,8,8-trimethyl-
    • CS-0279361
    • SCHEMBL2039071
    • CAMPHORIMIDE(1,8,8-TRIMETHYL-3-AZABICYCLO(3.2.1)OCTANE-2,4-DIONE)
    • NRQVXWNPFZZDMQ-UHFFFAOYSA-N
    • (1S,5S)-1,8,8-trimethyl-3-azabicyclo[3.2.1]octane-2,4-dione
    • DTXSID70941476
    • AKOS001050312
    • 1972-03-8
    • CCG-49522
    • AKOS016067614
    • STK946037
    • SR-01000638971-1
    • 1,8,8-trimethyl-3-azabicyclo[3.2.1]octane-2,4-dione
    • 4-Hydroxy-1,8,8-trimethyl-3-azabicyclo[3.2.1]oct-3-en-2-one
    • Inchi: 1S/C10H15NO2/c1-9(2)6-4-5-10(9,3)8(13)11-7(6)12/h6H,4-5H2,1-3H3,(H,11,12,13)
    • InChI Key: NRQVXWNPFZZDMQ-UHFFFAOYSA-N
    • SMILES: O=C1C2(C)CCC(C(N1)=O)C2(C)C

Computed Properties

  • Exact Mass: 181.11035
  • Monoisotopic Mass: 181.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.17
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